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A comprehensive review of scientific literature reveals the presence of both rosuvastatin and

atorvastatin, along with the rosuvastatin metabolite, rosuvastatin lactone, in municipal

wastewater. Studies indicate that these widely prescribed cholesterol-lowering medications are

frequently detected in wastewater influent and effluent, highlighting their persistence through

conventional treatment processes. This guide provides a comparative analysis of their

occurrence, supported by experimental data and detailed methodologies.

Quantitative Analysis of Statin Occurrence in
Wastewater
The concentrations of atorvastatin, rosuvastatin, and rosuvastatin lactone in wastewater vary,

as demonstrated by a Canadian study that sampled eleven sewage treatment plants. The data

from this study, summarized below, provides a clear comparison of their prevalence in both

untreated influent and treated effluent.
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Compound
Influent Median
Concentration
(ng/L)

Effluent Median
Concentration
(ng/L)

Median Removal
Rate (%)

Atorvastatin (ATO) 166 77 66

Rosuvastatin (RST) 448 324
22 (combined with

RSTL)

Rosuvastatin Lactone

(RSTL)
158 41

22 (combined with

RST)

Data sourced from a study of 11 sewage treatment plants in Ontario, Canada.[1]

The data indicates that rosuvastatin is present at higher concentrations in raw sewage

compared to atorvastatin. However, atorvastatin exhibits a significantly higher removal rate

during wastewater treatment. Due to the inter-conversion between rosuvastatin and its lactone

form, their concentrations and removal rates are often reported as a combined value.[1]

Degradation Kinetics in Aquatic Environments
The persistence of these compounds is further elucidated by their degradation kinetics. Studies

have shown that both atorvastatin and rosuvastatin degrade in wastewater, with the process

following first-order kinetics. The degradation is notably faster in activated sludge compared to

pure water, suggesting a role for microbial activity in their breakdown.[2][3][4][5]

Compound
Degradation Rate Constant
in Wastewater (k, s⁻¹)

Degradation Rate Constant
in Pure Water (k, s⁻¹)

Atorvastatin (ATO) 2.2 x 10⁻⁷ 1.9 x 10⁻⁸

Rosuvastatin (RST) 1.8 x 10⁻⁷ 2.2 x 10⁻⁸

First-order kinetic rate constants at room temperature.[2][3][4][5]
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The detection and quantification of these statins in environmental samples necessitate

sensitive and specific analytical methods. The primary techniques employed in the cited studies

are solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry

(LC-MS/MS).[1][6]
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Caption: General workflow for the analysis of statins in wastewater samples.

A detailed experimental protocol involves the following steps:

Sample Collection: Wastewater influent and effluent samples are collected.

Filtration: Samples are filtered to remove particulate matter.

Solid-Phase Extraction (SPE): The filtered water sample is passed through an SPE cartridge.

The specific type of cartridge sorbent is chosen to effectively retain the target analytes

(atorvastatin, rosuvastatin, and rosuvastatin lactone).

Elution: The retained compounds are eluted from the SPE cartridge using a small volume of

an appropriate organic solvent.

Concentration: The eluate is concentrated, often by evaporation under a gentle stream of

nitrogen, to increase the analyte concentration.

LC-MS/MS Analysis: The concentrated extract is injected into a liquid chromatograph

coupled to a tandem mass spectrometer. The compounds are separated on a
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chromatographic column (e.g., a C18 column) and then detected and quantified by the mass

spectrometer operating in selected reaction monitoring (SRM) mode for high specificity and

sensitivity.[7]

Logical Relationship: Rosuvastatin and its Lactone
Form
The dynamic equilibrium between rosuvastatin and rosuvastatin lactone in aqueous

environments is a critical consideration in their analysis and environmental fate.
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Caption: Inter-conversion between rosuvastatin and rosuvastatin lactone.

This inter-conversion necessitates that for accurate environmental assessment, the total

concentration of both rosuvastatin and rosuvastatin lactone should be considered.[1] The

equilibrium is influenced by the pH of the water, with acidic conditions favoring the formation of

the lactone.
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To cite this document: BenchChem. [Occurrence of Rosuvastatin and Atorvastatin in
Wastewater: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
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atorvastatin-in-wastewater]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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